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Compound of Interest

Compound Name:
1-(3-Bromo-2-

hydroxyphenyl)ethanone

Cat. No.: B157580 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-(3-Bromo-2-hydroxyphenyl)ethanone in a laboratory setting. It

is intended for researchers, scientists, and professionals in drug development to ensure safe

handling and mitigate potential hazards.

Hazard Identification and Classification
1-(3-Bromo-2-hydroxyphenyl)ethanone is classified as a hazardous substance. The

following table summarizes its hazard classifications based on the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2
H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning[1][2]

Personal Protective Equipment (PPE)
Strict adherence to Personal Protective Equipment (PPE) guidelines is mandatory to minimize

exposure and ensure personal safety.[3][4][5] The following table outlines the required PPE for

handling 1-(3-Bromo-2-hydroxyphenyl)ethanone.
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Body Part PPE
Specifications and
Recommendations

Hands Chemical-resistant gloves

Nitrile rubber gloves are a

suitable choice.[6][7] For

prolonged contact or when

handling larger quantities,

consider double gloving or

using gloves with a higher

resistance to halogenated

organic compounds.[7] Always

inspect gloves for tears or

holes before use.[8]

Eyes Safety goggles or a face shield

Chemical splash goggles are

required to provide a seal

around the eyes.[8] A face

shield should be worn over

safety goggles when there is a

significant risk of splashing.[8]

[9]

Body Laboratory coat

A fully buttoned lab coat must

be worn to protect skin and

clothing.[6][8]

Respiratory Respirator (if necessary)

Work should be conducted in a

well-ventilated area or a

certified chemical fume hood to

avoid inhalation of dust or

vapors.[1][6] If a fume hood is

not available or if

aerosolization is likely, a

respirator appropriate for

organic vapors and

particulates should be used.

Feet Closed-toe shoes Street shoes such as sandals

or perforated shoes are not
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permitted in the laboratory.[5]

[6]

Operational Plan: Weighing and Dissolving Solid 1-
(3-Bromo-2-hydroxyphenyl)ethanone
This section provides a step-by-step protocol for safely weighing and dissolving solid 1-(3-
Bromo-2-hydroxyphenyl)ethanone.

Objective: To accurately weigh a specified amount of the solid compound and dissolve it in a

suitable solvent.

Materials:

1-(3-Bromo-2-hydroxyphenyl)ethanone

Appropriate solvent

Analytical balance

Spatula

Weighing paper or boat

Beaker or flask

Magnetic stirrer and stir bar (optional)

Required PPE (see table above)

Experimental Protocol:

Preparation:

Ensure the work area, specifically the chemical fume hood and analytical balance, is clean

and free of clutter.
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Don all required personal protective equipment: lab coat, safety goggles, and chemical-

resistant gloves.

Verify that an emergency shower and eyewash station are accessible and unobstructed.[9]

Weighing:

Perform all manipulations of the solid compound within a certified chemical fume hood to

minimize inhalation exposure.[6]

Place a piece of weighing paper or a weighing boat on the analytical balance and tare the

balance.

Carefully use a clean spatula to transfer the desired amount of 1-(3-Bromo-2-
hydroxyphenyl)ethanone from its container onto the weighing paper. Avoid generating

dust.[1]

Once the target weight is achieved, securely close the stock container of the chemical.

Dissolution:

Carefully transfer the weighed solid into a clean, dry beaker or flask.

Add the appropriate solvent to the beaker.

If necessary, place the beaker on a magnetic stirrer and add a stir bar to facilitate

dissolution.

Gently stir the mixture until the solid is completely dissolved.

Post-Procedure:

Clean the spatula and any other reusable equipment that came into contact with the

chemical.

Dispose of the weighing paper and any other contaminated disposable materials in the

designated halogenated organic waste container.[6]
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Wipe down the work surface in the fume hood.

Remove gloves and wash hands thoroughly with soap and water.[8]

Disposal Plan
Proper disposal of 1-(3-Bromo-2-hydroxyphenyl)ethanone and its containers is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: As a halogenated organic compound, all waste containing 1-(3-Bromo-
2-hydroxyphenyl)ethanone must be collected in a designated "Halogenated Organic

Waste" container.[6][9] Do not mix with non-halogenated waste.[10]

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

"Halogenated Organic Waste," and the specific chemical contents.[9][10]

Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials. Keep the container tightly closed when not in use.[1][10]

Disposal Procedure: Dispose of the contents and the container in accordance with all

applicable local, state, and federal regulations.[1] This should be handled by qualified waste

management personnel.[6]

Visual Workflow and Emergency Procedures
The following diagrams illustrate the standard workflow for handling 1-(3-Bromo-2-
hydroxyphenyl)ethanone and the appropriate emergency response to an exposure or spill.
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Caption: Workflow for Handling 1-(3-Bromo-2-hydroxyphenyl)ethanone.
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Personnel Exposure Spill Containment

Spill or Exposure Occurs

Skin Contact:
Remove contaminated clothing.

Flush with water for 15 mins.

If on skin

Eye Contact:
Rinse with water for 15 mins.

Seek medical attention.

If in eyes

Inhalation:
Move to fresh air.

Seek medical attention.

If inhaled

Ingestion:
Rinse mouth.

Seek immediate medical attention.

If swallowed

Evacuate Immediate Area

If spill

Absorb with Inert Material

Collect and Place in
Sealed Container for Disposal

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Emergency Response for 1-(3-Bromo-2-hydroxyphenyl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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